2,2-Dimethyl-3-(3-methylcyclohexyl)propanal

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2,2-dimethyl-3-(3-methylcyclohexyl)propanal
• InChI: InChI=1S/C12H22O/c1-10-5-4-6-11(7-10)8-12(2,3)9-13/h9-11H,4-8H2,1-3H3
• InChI Key: APRIJBGPADMXGB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)CC(C)(C)C=O

Description

2,2-Dimethyl-3-(3-methylcyclohexyl)propanal is a useful research compound. Its molecular formula is C12H22O and its molecular weight is 182.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Dess Martin periodinane (9.0 g, 21.1 mmol, 1.3 eq) in dichloromethane (165 mL) was charged into a 250 mL three-necked round-bottom flask, equipped with a mechanical stirrer and a reflux condenser. The solution was cooled to 0° C. by the mean of an ice/salt bath. 2,2-dimethyl-3-(3-methylcyclohexyl)propan-1-ol (3.0 g, 16.3 mmol) was added dropwise. After stirring for 2 h at ambient temperature, the mixture was cooled down to −15° C. and the solid was filtered off. The organic solution was then concentrated. The resultant crude product was chromatographed on a silica gel column with 2% EtOAc in hexane as elution agent giving 2,2-dimethyl-3-(3-methylcyclohexyl)propanal (1.0 g, gc purity>85%; yield 33%).